molecular formula C13H17BrO2 B8726861 tert-Butyl 2-(bromomethyl)-6-methylbenzoate

tert-Butyl 2-(bromomethyl)-6-methylbenzoate

Cat. No. B8726861
M. Wt: 285.18 g/mol
InChI Key: JEICKCSYNQEYKK-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

Tert-Butyl 2-(bromomethyl)-6-methylbenzoate is a useful research compound. Its molecular formula is C13H17BrO2 and its molecular weight is 285.18 g/mol. The purity is usually 95%.
BenchChem offers high-quality tert-Butyl 2-(bromomethyl)-6-methylbenzoate suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about tert-Butyl 2-(bromomethyl)-6-methylbenzoate including the price, delivery time, and more detailed information at info@benchchem.com.

properties

Product Name

tert-Butyl 2-(bromomethyl)-6-methylbenzoate

Molecular Formula

C13H17BrO2

Molecular Weight

285.18 g/mol

IUPAC Name

tert-butyl 2-(bromomethyl)-6-methylbenzoate

InChI

InChI=1S/C13H17BrO2/c1-9-6-5-7-10(8-14)11(9)12(15)16-13(2,3)4/h5-7H,8H2,1-4H3

InChI Key

JEICKCSYNQEYKK-UHFFFAOYSA-N

Canonical SMILES

CC1=C(C(=CC=C1)CBr)C(=O)OC(C)(C)C

Origin of Product

United States

Synthesis routes and methods

Procedure details

20 g (24 mmol) of 2-bromomethyl-6-methylbenzoyl bromide solution (35% solution in heptane) are added to a mixture of 15 ml of n-heptane and 25 ml of tert-butanol. After stirring at 40° C. for one hour, 400 ml of n-heptane are added. The solution is washed successively with 60 ml of sat. sodium hydrogencarbonate solution and washed four times with 20 ml each time of water. Subsequently, the solvent is removed fully under reduced pressure. When the conversion is quantitative, tert-butyl 2-bromomethyl-6-methylbenzoate is obtained as a virtually colorless oil having 93% purity and having a molecular weight of 284.04 (C13H17BrO2); MS (ESI): 302.1 [M+NH4]+.
Quantity
20 g
Type
reactant
Reaction Step One
Quantity
25 mL
Type
reactant
Reaction Step One
Quantity
15 mL
Type
solvent
Reaction Step One
Quantity
400 mL
Type
solvent
Reaction Step Two

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